Cas no 308298-31-9 (7-(4-nitrophenyl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol)
308298-31-9 structure
Product Name:7-(4-nitrophenyl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol
CAS No:308298-31-9
MF:C23H16F3N3O3
MW:439.386655807495
CID:6287271
PubChem ID:4662895
Update Time:2024-01-06
7-(4-nitrophenyl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol Chemical and Physical Properties
Names and Identifiers
-
- 7-(4-nitrophenyl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol
- 7-[(4-nitrophenyl)-[3-(trifluoromethyl)anilino]methyl]quinolin-8-ol
- 7-((4-nitrophenyl)((3-(trifluoromethyl)phenyl)amino)methyl)quinolin-8-ol
- AF-399/15127123
- 7-[(4-NITROPHENYL)({[3-(TRIFLUOROMETHYL)PHENYL]AMINO})METHYL]QUINOLIN-8-OL
- AKOS000808724
- 308298-31-9
- F0842-0070
- 7-{{4-nitrophenyl}[3-(trifluoromethyl)anilino]methyl}-8-quinolinol
- AKOS016290191
- Z57214225
-
- Inchi: 1S/C23H16F3N3O3/c24-23(25,26)16-4-1-5-17(13-16)28-20(15-6-9-18(10-7-15)29(31)32)19-11-8-14-3-2-12-27-21(14)22(19)30/h1-13,20,28,30H
- InChI Key: MEUOJOIESTUYCE-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)NC(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC2=CC=CN=C2C=1O)(F)F
Computed Properties
- Exact Mass: 439.11437587g/mol
- Monoisotopic Mass: 439.11437587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 91Ų
7-(4-nitrophenyl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0842-0070-2μmol |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-5μmol |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-10μmol |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-20μmol |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-1mg |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-2mg |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-3mg |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-4mg |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-5mg |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0842-0070-10mg |
7-[(4-nitrophenyl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol |
308298-31-9 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
7-(4-nitrophenyl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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